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Compound of Interest

Compound Name: Iodoethane-13C2

Cat. No.: B1610209 Get Quote

A Technical Guide to Iodoethane-13C2
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data and a conceptual overview of Iodoethane-13C2, a

stable isotope-labeled compound essential for various research applications, including

metabolic studies, pharmacokinetic analysis, and as a tracer in mass spectrometry.

Core Molecular Properties
Iodoethane-13C2 is a form of iodoethane where both carbon atoms are the heavy isotope,

Carbon-13 (¹³C), instead of the common Carbon-12 (¹²C). This isotopic substitution results in a

predictable increase in molecular weight without altering the chemical properties of the

molecule. This feature is fundamental to its utility in tracer-based research methodologies.

The key quantitative properties of Iodoethane-13C2 are summarized below. For comparative

purposes, data for the unlabeled, naturally occurring iodoethane is also provided.
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Property Iodoethane-13C2 Iodoethane (Unlabeled)

Molecular Formula ¹³C₂H₅I[1] C₂H₅I

Linear Formula ¹³CH₃¹³CH₂I[2] CH₃CH₂I

Molecular Weight 157.95 g/mol [1][2][3] 155.97 g/mol

Mass Shift vs. Unlabeled M+2 M

CAS Number 34189-74-7[1][2][3] 75-03-6

Methodology for Molecular Weight Determination
The molecular weight of an isotopically labeled compound is calculated by summing the atomic

masses of its constituent isotopes. The 99 atom % purity of ¹³C is a critical parameter in

ensuring the compound's utility.

Calculation Protocol:

Identify Constituent Atoms: The formula ¹³C₂H₅I contains two Carbon-13 atoms, five

Hydrogen atoms, and one Iodine atom.

Sum Atomic Masses:

Mass of 2 x ¹³C atoms: 2 * 13.00335 u = 26.0067 u

Mass of 5 x ¹H atoms: 5 * 1.007825 u = 5.039125 u

Mass of 1 x ¹²⁷I atom: 1 * 126.90447 u = 126.90447 u

Calculate Total Molecular Weight:

26.0067 + 5.039125 + 126.90447 = 157.950295 g/mol

This calculated value aligns with the experimentally cited molecular weight of

approximately 157.95 g/mol .[1][2][3]

Conceptual Workflow: Isotopic Labeling
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The following diagram illustrates the logical relationship between standard iodoethane and its

¹³C₂ isotopologue, highlighting the specific atomic substitution that leads to the change in

molecular weight.

Iodoethane (C₂H₅I)

Mass Calculation (Unlabeled) Mass Calculation (Labeled)

Standard Isotopologue
(¹²CH₃¹²CH₂I)

2 * ¹²C = 24.00
5 * ¹H  =  5.04

1 * ¹²⁷I = 126.90
------------------

Total ≈ 155.94 g/mol

Labeled Isotopologue
(¹³CH₃¹³CH₂I)

2 * ¹³C = 26.01
5 * ¹H  =  5.04

1 * ¹²⁷I = 126.90
------------------

Total ≈ 157.95 g/mol

Click to download full resolution via product page

Isotopic substitution workflow for Iodoethane-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Iodoethane-13C2 13C 99atom , copper stabilizer 34189-74-7 [sigmaaldrich.com]

3. Iodoethane-13C2 | C2H5I | CID 10855737 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1610209?utm_src=pdf-body-img
https://www.benchchem.com/product/b1610209?utm_src=pdf-body
https://www.benchchem.com/product/b1610209?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/iodoethane-13c2-34189-74-7
https://www.sigmaaldrich.com/EE/en/product/aldrich/376531
https://pubchem.ncbi.nlm.nih.gov/compound/Iodoethane-13C2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Iodoethane-13C2 molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610209#iodoethane-13c2-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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